N-[2-(3,4-dimethoxyphenyl)ethyl]-4,6-di-1-piperidinyl-1,3,5-triazin-2-amine

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-4,6-di(piperidin-1-yl)-1,3,5-triazin-2-amine
• InChI: InChI=1S/C23H34N6O2/c1-30-19-10-9-18(17-20(19)31-2)11-12-24-21-25-22(28-13-5-3-6-14-28)27-23(26-21)29-15-7-4-8-16-29/h9-10,17H,3-8,11-16H2,1-2H3,(H,24,25,26,27)
• InChI Key: NYKHZQZVEDDAKR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC2=NC(=NC(=N2)N3CCCCC3)N4CCCCC4)OC
• Molecular Formula: C23H34N6O2
• Molecular Weight: 426.6 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-4,6-di-1-piperidinyl-1,3,5-triazin-2-amine, commonly known as DMPEA-4,6-Di-Pi, is a chemical compound that belongs to the class of triazine derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. DMPEA-4,6-Di-Pi is a potent and selective ligand for the sigma-1 receptor, which is involved in various physiological and pathological processes.

Mechanism of Action

DMPEA-4,6-Di-Pi binds to the sigma-1 receptor with high affinity and selectivity, leading to the modulation of various downstream signaling pathways. The sigma-1 receptor is involved in the regulation of calcium homeostasis, intracellular signaling, and protein folding, which are critical for maintaining cellular function and survival. DMPEA-4,6-Di-Pi has been shown to enhance the activity of the sigma-1 receptor, leading to neuroprotective and neuroplastic effects in different animal models of neurological disorders.
Biochemical and Physiological Effects:
DMPEA-4,6-Di-Pi has been shown to have various biochemical and physiological effects in different animal models. It has been reported to enhance the release of neurotrophic factors, such as brain-derived neurotrophic factor (BDNF), which are critical for promoting neuronal survival and plasticity. DMPEA-4,6-Di-Pi has also been shown to modulate the activity of ion channels, such as NMDA and AMPA receptors, leading to the regulation of synaptic transmission and plasticity. In addition, DMPEA-4,6-Di-Pi has been reported to have analgesic effects in different animal models of pain, which may be mediated by the modulation of sigma-1 receptor activity.

Advantages and Limitations for Lab Experiments

DMPEA-4,6-Di-Pi has several advantages for lab experiments, including its high affinity and selectivity for the sigma-1 receptor, which allows for the specific modulation of this receptor in different biological systems. DMPEA-4,6-Di-Pi is also relatively stable and easy to synthesize, making it a valuable tool for studying the sigma-1 receptor in vitro and in vivo. However, DMPEA-4,6-Di-Pi has some limitations, including its potential toxicity and side effects, which may limit its use in certain experimental conditions. In addition, the mechanism of action of DMPEA-4,6-Di-Pi is still not fully understood, and further studies are needed to elucidate its downstream signaling pathways and physiological effects.

Future Directions

There are several future directions for the study of DMPEA-4,6-Di-Pi. First, further studies are needed to elucidate the mechanism of action of DMPEA-4,6-Di-Pi and its downstream signaling pathways. Second, DMPEA-4,6-Di-Pi may have potential applications in the treatment of neurological disorders, such as Alzheimer's disease, Parkinson's disease, and neuropathic pain. Further studies are needed to evaluate the efficacy and safety of DMPEA-4,6-Di-Pi in different animal models and clinical trials. Third, DMPEA-4,6-Di-Pi may be used as a tool for studying the role of the sigma-1 receptor in different biological processes, such as neuroprotection, neuroplasticity, and drug addiction. Finally, the synthesis and purification methods of DMPEA-4,6-Di-Pi can be optimized to improve its purity and yield, making it more accessible for scientific research.

Scientific Research Applications

DMPEA-4,6-Di-Pi has been extensively used in scientific research as a selective and potent sigma-1 receptor ligand. The sigma-1 receptor is a transmembrane protein that is widely distributed in the central and peripheral nervous systems. It is involved in various physiological and pathological processes, including neuroprotection, neuroplasticity, pain modulation, and drug addiction. DMPEA-4,6-Di-Pi has been shown to have high affinity and selectivity for the sigma-1 receptor, making it a valuable tool for studying the role of this receptor in different biological processes.